Cas no 85288-37-5 (4-(4-bromophenyl)-1,3-oxazolidin-2-one)
4-(4-bromophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Bromophenyl)-1,3-oxazolidin-2-one
- BS-12574
- CS-0245038
- EN300-298500
- C77587
- 4-(4-BROMOPHENYL)OXAZOLIDIN-2-ONE
- 2-Oxazolidinone, 4-(4-bromophenyl)-
- 85288-37-5
- MFCD20132106
- 2-Oxazolidinone,4-(4-bromophenyl)-
- 4-(4-Bromo-phenyl)oxazolidin-2-one
- AKOS014924344
- Z1266873491
- DB-203480
- 4-(4-bromophenyl)-1,3-oxazolidin-2-one
-
- MDL: MFCD20132106
- Inchi: 1S/C9H8BrNO2/c10-7-3-1-6(2-4-7)8-5-13-9(12)11-8/h1-4,8H,5H2,(H,11,12)
- InChI Key: ZMFGCUVSMQUNBH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1COC(N1)=O
Computed Properties
- Exact Mass: 240.97384g/mol
- Monoisotopic Mass: 240.97384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.3Ų
4-(4-bromophenyl)-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D409794-1g |
4-(4-Bromo-phenyl)-oxazolidin-2-one |
85288-37-5 | 95% | 1g |
$635 | 2024-05-23 | |
| eNovation Chemicals LLC | D409794-5g |
4-(4-Bromo-phenyl)-oxazolidin-2-one |
85288-37-5 | 95% | 5g |
$1280 | 2024-05-23 | |
| eNovation Chemicals LLC | D409794-10g |
4-(4-Bromo-phenyl)-oxazolidin-2-one |
85288-37-5 | 95% | 10g |
$1860 | 2024-05-23 | |
| Chemenu | CM425293-100mg |
4-(4-bromophenyl)-1,3-oxazolidin-2-one |
85288-37-5 | 95%+ | 100mg |
$*** | 2023-05-29 | |
| TRC | B804648-10mg |
4-(4-Bromophenyl)-1,3-oxazolidin-2-one |
85288-37-5 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B804648-50mg |
4-(4-Bromophenyl)-1,3-oxazolidin-2-one |
85288-37-5 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | B804648-100mg |
4-(4-Bromophenyl)-1,3-oxazolidin-2-one |
85288-37-5 | 100mg |
$ 230.00 | 2022-06-06 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00797181-1g |
4-(4-Bromophenyl)oxazolidin-2-one |
85288-37-5 | 95% | 1g |
¥4638.0 | 2024-04-18 | |
| Enamine | EN300-298500-0.05g |
4-(4-bromophenyl)-1,3-oxazolidin-2-one |
85288-37-5 | 95.0% | 0.05g |
$113.0 | 2025-02-20 | |
| Enamine | EN300-298500-0.1g |
4-(4-bromophenyl)-1,3-oxazolidin-2-one |
85288-37-5 | 95.0% | 0.1g |
$169.0 | 2025-02-20 |
4-(4-bromophenyl)-1,3-oxazolidin-2-one Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 4-(4-bromophenyl)-1,3-oxazolidin-2-one
4-(4-Bromophenyl)-1,3-oxazolidin-2-one (CAS 85288-37-5): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications
The 4-(4-bromophenyl)-1,3-oxazolidin-2-one (CAS 85288-37-5) represents an important class of heterocyclic compounds that has gained significant attention in both pharmaceutical research and material science. This brominated oxazolidinone derivative features a unique molecular structure combining an aromatic bromophenyl group with the five-membered oxazolidinone ring, offering diverse reactivity patterns and potential applications.
Recent studies highlight the growing interest in oxazolidinone derivatives as privileged scaffolds in medicinal chemistry. The presence of both the 4-bromophenyl group and the oxazolidin-2-one moiety in this compound makes it particularly valuable for drug discovery programs. Researchers are actively investigating its potential as a building block for antimicrobial agents, given the current global focus on antibiotic resistance and the urgent need for novel antimicrobial scaffolds.
The compound's molecular formula (C9H8BrNO2) and molecular weight (242.07 g/mol) indicate its suitability as an intermediate in organic synthesis. Its oxazolidinone core structure has been recognized as a valuable pharmacophore in numerous biologically active molecules. The bromine atom at the para position of the phenyl ring provides an excellent handle for further functionalization through various cross-coupling reactions, making 4-(4-bromophenyl)-1,3-oxazolidin-2-one a versatile precursor in synthetic chemistry.
In material science applications, this compound has shown promise in the development of advanced polymeric materials. The oxazolidinone ring can participate in polymerization reactions, while the bromophenyl moiety offers opportunities for creating functional materials with specific electronic properties. Recent publications have explored its potential in creating novel liquid crystalline materials and photoactive compounds, addressing the growing demand for specialized materials in optoelectronic applications.
The synthesis of 4-(4-bromophenyl)-1,3-oxazolidin-2-one typically involves the reaction of 4-bromoaniline with ethylene carbonate or similar reagents. This straightforward synthetic route contributes to its popularity as a research chemical. Analytical data including NMR spectra (1H and 13C), mass spectrometry, and elemental analysis confirm the high purity and structural integrity of commercially available samples.
From a safety perspective, proper handling procedures should be followed when working with this compound, including the use of personal protective equipment and adequate ventilation. While not classified as hazardous under standard conditions, appropriate laboratory practices are recommended for all chemical substances. The compound's stability under various conditions makes it suitable for diverse research applications without requiring special storage conditions beyond standard chemical storage protocols.
The pharmaceutical industry has shown particular interest in oxazolidinone derivatives like 4-(4-bromophenyl)-1,3-oxazolidin-2-one due to their structural similarity to known bioactive molecules. Several approved drugs containing the oxazolidinone core demonstrate antibacterial activity, stimulating research into novel derivatives. The bromine substitution pattern in this specific compound offers unique opportunities for structure-activity relationship studies and targeted modifications.
In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to access 4-(4-bromophenyl)-1,3-oxazolidin-2-one and related compounds. Recent advances in catalytic methods and solvent-free reactions have improved the environmental profile of oxazolidinone synthesis, aligning with the pharmaceutical industry's increasing focus on sustainable manufacturing practices.
The global market for specialized heterocyclic compounds like 4-(4-bromophenyl)-1,3-oxazolidin-2-one continues to expand, driven by growing research activities in both academic and industrial settings. Suppliers typically offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing reflects its status as a research chemical with specific applications rather than a bulk commodity.
Analytical characterization of 4-(4-bromophenyl)-1,3-oxazolidin-2-one reveals distinctive spectral features that facilitate its identification and purity assessment. The infrared spectrum shows characteristic carbonyl stretching vibrations of the oxazolidinone ring around 1750 cm-1, while the 1H NMR spectrum displays predictable aromatic proton patterns and distinctive signals from the oxazolidinone protons. These analytical signatures are crucial for quality control in research applications.
Future research directions for this compound may include exploration of its biological activities beyond antimicrobial applications, investigation of its potential in asymmetric synthesis as a chiral auxiliary, and development of novel materials incorporating its unique structural features. The compound's versatility ensures its continued relevance in multiple areas of chemical research and development.
As the scientific community addresses challenges in drug discovery and advanced materials development, 4-(4-bromophenyl)-1,3-oxazolidin-2-one (CAS 85288-37-5) stands out as a valuable tool for researchers. Its balanced combination of reactivity, stability, and functional group diversity makes it particularly useful for both exploratory studies and targeted applications in medicinal chemistry and materials science.
85288-37-5 (4-(4-bromophenyl)-1,3-oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)